Cas no 960527-40-6 (Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate)

Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate structure
960527-40-6 structure
Product Name:Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
CAS No:960527-40-6
MF:C11H16BrNO2S
MW:306.219241142273
CID:4723370
Update Time:2023-08-16

Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
    • propan-2-yl 2-bromo-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate
    • Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
    • Inchi: 1S/C11H16BrNO2S/c1-6(2)5-8-9(13-11(12)16-8)10(14)15-7(3)4/h6-7H,5H2,1-4H3
    • InChI Key: DVQZYDUSWJFVJB-UHFFFAOYSA-N
    • SMILES: BrC1=NC(C(=O)OC(C)C)=C(CC(C)C)S1

Computed Properties

  • Exact Mass: 305.00851 g/mol
  • Monoisotopic Mass: 305.00851 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 67.4
  • Molecular Weight: 306.22
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